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Compound of Interest

Compound Name: Adipoyl chloride

Cat. No.: B033324

Adipoyl Chloride: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
adipoyl chloride (CAS No. 111-50-2), a key bifunctional acid chloride. This document outlines
its core characteristics, detailed experimental protocols for property determination and
synthesis, and illustrates key chemical processes through logical diagrams.

Core Physical and Chemical Properties

Adipoyl chloride, also known as hexanedioyl dichloride, is a colorless to pale yellow liquid
with a pungent odor.[1][2] It is a highly reactive compound, primarily utilized as a monomer in
the synthesis of polyamides, such as nylon 6,6, and in the production of polyesters and other
specialty chemicals.[3][4] Its bifunctional nature, with two acyl chloride groups, dictates its high
reactivity, particularly with nucleophiles.[1]

Quantitative Physicochemical Data

The key physical and chemical properties of adipoyl chloride are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula CeHsCl202 [51[6]

Molecular Weight 183.03 g/mol [51[7]
Colorless to light yellow/brown

Appearance o [11[31[8]
clear liquid

Odor Pungent, sharp [1119]

Density 1.25-1.26 g/cm3 at 20-25 °C [3B1[517]

Melting Point -17 °C [1]

Boiling Point 105-107 °C at 2 mmHg [51[71[10]

Flash Point 72 - 110 °C (closed cup) [8][11]
Reacts violently with water.

N Soluble in organic solvents like

Solubility [1][12]
benzene, ether, and hexane.[1]
[12]

Refractive Index (n20/D) 1.470-1.471 [3][10]

Reactivity and Stability

Adipoyl chloride is a stable compound under recommended storage conditions, which include

a cool, dry, and well-ventilated area away from moisture.[13] It is highly sensitive to moisture

and reacts violently and exothermically with water to hydrolyze into adipic acid and hydrochloric

acid gas.[5][8] This reactivity necessitates handling under anhydrous conditions.

The compound is incompatible with strong oxidizing agents, strong bases (alkalis), alcohols,

and amines.[8] Upon heating to decomposition, it may emit toxic and corrosive fumes, including

hydrogen chloride, carbon monoxide, carbon dioxide, and potentially phosgene.[8]

Key Chemical Reactions and Applications

The high reactivity of the acyl chloride groups makes adipoyl chloride a versatile intermediate

in organic synthesis.
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Synthesis of Adipoyl Chloride

The most common laboratory and industrial synthesis of adipoyl chloride involves the reaction
of adipic acid with a chlorinating agent, such as thionyl chloride (SOCI2) or phosgene (COCIz).
[14] The reaction with thionyl chloride is widely used and proceeds by converting the carboxylic
acid groups of adipic acid into acyl chlorides, with the evolution of sulfur dioxide and hydrogen
chloride as byproducts.

Thionyl Chloride

(SOCl)
Adipic Acid + 2 SOClz : Adipoyl Chloride | Byproducts
HOOC(CH2)sCOOH CICO(CH2)4COCI (SO2 + HCI)

Click to download full resolution via product page

Caption: Synthesis of Adipoyl Chloride from Adipic Acid.

Synthesis of Nylon 6,6

A primary and well-known application of adipoyl chloride is in the synthesis of Nylon 6,6
through condensation polymerization with a diamine, specifically 1,6-hexanediamine.[14] This
reaction, often performed as an interfacial polymerization, results in the formation of a
polyamide chain with the elimination of hydrogen chloride.[13]

Adipoyl Chloride
CICO(CH2)4COCI

—>

Nylon 6,6 Polymer
[-CO(CH2)aCONH(CH2)sNH-]n

1,6-Hexamethylenediamine
H2N(CH2)eNH2

Click to download full resolution via product page

Caption: Condensation Polymerization of Nylon 6,6.
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Experimental Protocols

This section details the methodologies for determining key physical properties and for the
synthesis of adipoyl chloride and Nylon 6,6.

Determination of Density (Gravimetric Method)

The density of liquid adipoyl chloride can be determined using a standard gravimetric method.

Materials:

Analytical balance

Pycnometer or a graduated cylinder with a stopper

Adipoyl chloride sample

Fume hood

Procedure:

Carefully clean and dry the pycnometer or graduated cylinder and measure its mass on the
analytical balance. Record this as ma.

e Working in a fume hood, fill the pycnometer or a known volume of the graduated cylinder
with adipoyl chloride. Ensure there are no air bubbles.

e Measure the mass of the filled pycnometer/graduated cylinder and record it as m-.
e The mass of the adipoyl chloride (m_sample) is calculated as mz - ma.

e The volume of the adipoyl chloride (V_sample) is the known volume of the pycnometer or
the volume read from the graduated cylinder.

The density (p) is calculated using the formula: p = m_sample / V_sample.

Determination of Boiling Point (Distillation Method)
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The boiling point of adipoyl chloride at reduced pressure can be determined by vacuum
distillation.

Materials:

Round-bottom flask

« Distillation head with a thermometer adapter

e Condenser

e Receiving flask

« Vacuum source and pressure gauge

e Heating mantle

 Boiling chips

» Adipoyl chloride sample

Procedure:

Place a small volume of adipoyl chloride and a few boiling chips into the round-bottom
flask.

o Assemble the vacuum distillation apparatus in a fume hood. Ensure all joints are properly
sealed.

o Position the thermometer so that the top of the bulb is level with the bottom of the side arm
of the distillation head.

o Begin to evacuate the system to the desired pressure, monitoring with the pressure gauge.
o Once the desired pressure is stable, begin heating the flask gently with the heating mantle.

» Observe the temperature as the liquid begins to boil and the vapor condenses.
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» The boiling point is the temperature at which the vapor and liquid are in equilibrium, indicated
by a stable temperature reading on the thermometer as the condensate drips into the
receiving flask. Record the temperature and the corresponding pressure.

Synthesis of Adipoyl Chloride from Adipic Acid

This protocol describes the laboratory-scale synthesis of adipoyl chloride using thionyl
chloride.

Materials:

» Adipic acid

e Thionyl chloride

e Round-bottom flask with a reflux condenser
e Heating mantle

e Gas trap (to neutralize HCI and SOz fumes)
e Anhydrous conditions (e.g., drying tubes)

Procedure:

In a fume hood, place adipic acid into a dry round-bottom flask.
o Slowly add an excess of thionyl chloride to the flask.
» Attach a reflux condenser fitted with a drying tube and a gas trap.

o Gently heat the mixture using a heating mantle. The reaction is typically exothermic and will
produce hydrogen chloride and sulfur dioxide gas.

o Reflux the mixture until the evolution of gas ceases, indicating the completion of the reaction.

» After the reaction is complete, remove the excess thionyl chloride by distillation under
reduced pressure.
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e The remaining liquid is crude adipoyl chloride, which can be further purified by vacuum
distillation.

Synthesis of Nylon 6,6 (Interfacial Polymerization)

This protocol describes the classic "nylon rope trick” for synthesizing Nylon 6,6.[13]

Materials:

Solution of adipoyl chloride in a non-polar solvent (e.g., cyclohexane or hexane)

Aqueous solution of 1,6-hexanediamine, typically containing a base like sodium hydroxide to
neutralize the HCI byproduct.[13]

Beaker

Forceps or a glass rod
Procedure:
e Pour the aqueous solution of 1,6-hexanediamine into a beaker.

o Carefully and slowly pour the adipoyl chloride solution on top of the aqueous layer, creating
two immiscible layers.

o Afilm of Nylon 6,6 will form at the interface of the two layers.[13]

» Using forceps or a glass rod, gently grasp the center of the polymer film and pull it upwards
from the beaker.

e A continuous rope of nylon can be drawn out as the monomers at the interface react.

e The resulting nylon rope should be washed thoroughly with water and then ethanol to
remove unreacted monomers and byproducts before handling.

Safety and Handling

Adipoyl chloride is a corrosive and hazardous substance. It causes severe skin burns and
eye damage.[13] Inhalation of its vapors can cause respiratory tract irritation.[1] It is also a
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lachrymator. Due to its violent reaction with water, it must be handled in a dry, well-ventilated
area, preferably in a fume hood. Appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times when
handling this chemical.[13]

Logical Workflow for Handling Spills

In the event of a spill, a clear and immediate response is crucial.
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Adipoyl Chloride Spill

Evacuate Immediate Area

i

Ensure Adequate Ventilation
(Fume Hood)

'

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain Spill with Inert Absorbent
(e.g., Sand, Vermiculite)

y

Neutralize with a Weak Base
(e.g., Sodium Bicarbonate)

i

Collect Residue into a
Sealed Hazardous Waste Container

i

Decontaminate Spill Area

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

Caption: Adipoyl Chloride Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. scribd.com [scribd.com]

. quora.com [quora.com]

. chem.libretexts.org [chem.libretexts.org]

. researchgate.net [researchgate.net]

. Adipoyl chloride | C6H8CI202 | CID 61034 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Adipoyl chloride | Sigma-Aldrich [sigmaaldrich.com]

. Determination of Liquid Density | NIST [nist.gov]

. terrificscience.org [terrificscience.org]

°
(o] (0] ~ (o)) ()] EEN w N =

. How to Calculate Density of a Liquid Substance | Physics | Study.com [study.com]
¢ 10. Adipoyl chloride CAS#: 111-50-2 [m.chemicalbook.com]

e 11. community.wvu.edu [community.wvu.edu]

e 12. Adipoyl chloride - Wikipedia [en.wikipedia.org]

¢ 13. Adipic Acid and Thionyl Chloride Reaction: A Guide to Understanding - Knowledge
[xiangyuch.com]

e 14. community.wvu.edu [community.wvu.edu]

» To cite this document: BenchChem. [Physical and chemical properties of adipoyl chloride.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033324#physical-and-chemical-properties-of-adipoyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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